1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2,2-dimethylpropan-1-one

• IUPAC Name: 1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C16H25N3O2/c1-16(2,3)15(20)19-8-4-5-11(10-19)9-13-17-14(18-21-13)12-6-7-12/h11-12H,4-10H2,1-3H3
• InChI Key: CZVRPHDBLKLVSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCCC(C1)CC2=NC(=NO2)C3CC3
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol
• CAS No.: 1705741-98-5

Description

1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2,2-dimethylpropan-1-one is a useful research compound. Its molecular formula is C16H25N3O2 and its molecular weight is 291.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Lethal Poisoning of Cancer Cells : A study explored the combination of a complex I inhibitor (related to the chemical class of the compound ) with dimethyl α-ketoglutarate (DMKG) to kill cancer cells by inhibiting oxidative phosphorylation and glycolysis, leading to a bioenergetic catastrophe. This approach suggests a potential application in developing therapeutic regimens targeting metabolic liabilities in human cancer cells (Sica et al., 2019).

Enzyme Inhibition for Therapeutic Use

Mammalian Topoisomerase II Inhibition : The compound 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(2,6-dimethyl-4-pyridinyl)-4-oxo-3-quinolinecarboxylic acid, which shares structural similarities with the query compound, was found to interact with mammalian topoisomerase II. This interaction was studied for its potential to inhibit the enzyme's activity, suggesting a possible application in treating diseases related to topoisomerase II activity (Wentland et al., 1993).

Antimicrobial Activity

Synthesis and Antimicrobial Study : Research on N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide highlighted the antimicrobial properties of 1,3,4-oxadiazole bearing compounds. This area of research demonstrates the compound's potential use in developing new antimicrobial agents (Khalid et al., 2016).

Biological Activity and Drug Development

Synthesis, Spectral Analysis, and Biological Evaluation : The synthesis and evaluation of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfide explored its biological activities, particularly focusing on enzyme inhibition. This research indicates the potential for these compounds to be used in drug development, targeting specific biological pathways (Khalid et al., 2016).